![molecular formula C14H14ClN3O B8732811 1h-Pyrazolo[4,3-c]pyridine,5-acetyl-3-(4-chlorophenyl)-4,5,6,7-tetrahydro-](/img/structure/B8732811.png)
1h-Pyrazolo[4,3-c]pyridine,5-acetyl-3-(4-chlorophenyl)-4,5,6,7-tetrahydro-
Cat. No. B8732811
M. Wt: 275.73 g/mol
InChI Key: GTPHRNWPBYLYQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07772236B2
Procedure details
To a stirred solution of 50 g (0.35 mol) of N-acetyl-4-piperidone and 31 g (0.35 mol) of morpholine in benzene (350 mL) was added a catalytic amount (˜0.25 g) of p-toluenesulfonic acid. The mixture was heated to reflux for 10 h with a Dean-Stark trap. The solvent was removed under reduced pressure to give a brown oil. The crude product was diluted with CH2Cl2 (175 mL) and 50.0 mL (0.35 mol) of Et3N was added. The mixture was cooled to 0° C. and a solution of 45.0 mL (0.35 mol) of 4-chlorobenzoyl chloride in CH2Cl2 (50 mL) was added slowly by dropping funnel over 1 h. The mixture was allowed to warm to room temperature and stirred overnight. The reaction was then diluted with 1 N HCl (150 mL) and stirred vigorously for 3 h. The aqueous layer was extracted with CH2Cl2 (3×250 mL) and the combined extracts were dried over Na2SO4 and the solvent was removed under reduced pressure. The crude oil was diluted with EtOH (350 mL) and cooled to 0° C. To this stirred solution was slowly added 33.0 mL (1.06 mol) of hydrazine and the mixture was allowed to warm to room temperature and stir overnight during which time a white precipitate formed. The volume of the reaction was reduced to ˜150 mL and EtOAc (750, mL) was added to the mixture. The suspension was stirred vigorously for 2 h and was filtered then washed with EtOAc (2×200 mL) and dried under vacuum to afford 41.4 g (42% over 3 steps) of a pale yellow solid. TLC (silica, 5% MeOH/CH2Cl2): Rf=0.3. MS (electrospray), m/z calculated for C14H14ClN3O [M+H]+ 276.08, observed 276.0. 1H NMR (400 MHz, CDCl3, a mixture of amide rotamers): 7.65 (d, J=8.4 Hz, 2H), 7.64 (d, J=9.3 Hz, 2H), 7.58 (d, J=10.5 Hz, 2H), 7.55 (d, J=8.5 Hz, 2H), 4.94 (s, 2H), 4.78 (s, 2H), 4.08 (t, J=5.9 Hz, 2H), 3.90 (t, J=5.8 Hz, 2H), 3.02 (t, J=5.8 Hz, 2H), 2.96 (t, J=5.9 Hz, 2H), 2.36 (s, 3H), 2.31 (s, 3H).
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MeOH CH2Cl2
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0 (± 1) mol
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solvent
Reaction Step Two
[Compound]
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crude product
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Reaction Step Four
Identifiers
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REACTION_CXSMILES
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[C:1]([N:4]1[CH2:9][CH2:8][C:7](=O)[CH2:6][CH2:5]1)(=[O:3])[CH3:2].N1CCOCC1.C1(C)C=CC(S(O)(=O)=O)=CC=1.CCN(CC)CC.[Cl:35][C:36]1[CH:44]=[CH:43][C:39]([C:40](Cl)=O)=[CH:38][CH:37]=1.[NH2:45][NH2:46].CCOC(C)=O>C1C=CC=CC=1.C(Cl)Cl.Cl.CO.C(Cl)Cl>[Cl:35][C:36]1[CH:44]=[CH:43][C:39]([C:40]2[C:6]3[CH2:5][N:4]([C:1](=[O:3])[CH3:2])[CH2:9][CH2:8][C:7]=3[NH:46][N:45]=2)=[CH:38][CH:37]=1 |f:10.11|
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Inputs
Step One
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150 mL
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Smiles
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Cl
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Step Two
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MeOH CH2Cl2
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0 (± 1) mol
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solvent
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Smiles
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CO.C(Cl)Cl
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Step Three
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50 g
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reactant
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Smiles
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C(C)(=O)N1CCC(CC1)=O
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31 g
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reactant
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Smiles
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N1CCOCC1
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Quantity
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0.25 g
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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350 mL
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solvent
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Smiles
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C1=CC=CC=C1
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Step Four
Step Five
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45 mL
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reactant
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Smiles
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ClC1=CC=C(C(=O)Cl)C=C1
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50 mL
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solvent
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Smiles
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C(Cl)Cl
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Step Six
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33 mL
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reactant
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NN
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0 (± 1) mol
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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CUSTOM
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Details
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stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 10 h with a Dean-Stark trap
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Duration
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10 h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to give a brown oil
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ADDITION
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Type
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ADDITION
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Details
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was added
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CUSTOM
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Type
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CUSTOM
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Details
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over 1 h
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to room temperature
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STIRRING
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Type
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STIRRING
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Details
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stirred vigorously for 3 h
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Duration
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3 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with CH2Cl2 (3×250 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined extracts were dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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The crude oil was diluted with EtOH (350 mL)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to 0° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to room temperature
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STIRRING
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Type
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STIRRING
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Details
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stir overnight during which time a white precipitate
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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formed
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ADDITION
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Type
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ADDITION
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Details
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was added to the mixture
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STIRRING
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Type
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STIRRING
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Details
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The suspension was stirred vigorously for 2 h
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Duration
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2 h
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered
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WASH
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Type
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WASH
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Details
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then washed with EtOAc (2×200 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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dried under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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to afford 41.4 g (42% over 3 steps) of a pale yellow solid
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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ClC1=CC=C(C=C1)C1=NNC2=C1CN(CC2)C(C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
